Cas no 2138011-86-4 (4-(2-hydroxy-6-methylphenyl)morpholin-3-one)

• Product Name: 4-(2-hydroxy-6-methylphenyl)morpholin-3-one
• CAS No: 2138011-86-4
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5879227
• PubChem ID: 165482082
• Update Time: 2025-10-28

4-(2-hydroxy-6-methylphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-hydroxy-6-methylphenyl)morpholin-3-one
• 2138011-86-4
• EN300-1086024

• Inchi： 1S/C11H13NO3/c1-8-3-2-4-9(13)11(8)12-5-6-15-7-10(12)14/h2-4,13H,5-7H2,1H3
• InChI Key： KJKULLMXRRUKGW-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C(=CC=CC=2C)O)CC1)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-(2-hydroxy-6-methylphenyl)morpholin-3-one

4-(2-Hydroxy-6-methylphenyl)morpholin-3-one (CAS No. 2138011-86-4): A Comprehensive Overview

4-(2-Hydroxy-6-methylphenyl)morpholin-3-one (CAS No. 2138011-86-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring a morpholin-3-one core linked to a hydroxy-methylphenyl group, exhibits unique physicochemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its structural versatility and bioactive characteristics.

The molecular structure of 4-(2-hydroxy-6-methylphenyl)morpholin-3-one combines a morpholine derivative with a phenolic component, offering a balance between hydrophilicity and lipophilicity. This property is crucial for its solubility profile, which is often a focal point in drug formulation and material science. Recent studies highlight its role as an intermediate in synthesizing more complex molecules, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

One of the most searched questions regarding CAS 2138011-86-4 is its stability under different environmental conditions. Analytical data suggests that the compound remains stable at room temperature but may degrade under prolonged exposure to UV light or extreme pH levels. This information is vital for storage and handling protocols, ensuring optimal performance in laboratory and industrial settings. Additionally, its melting point and solubility in organic solvents are frequently queried, reflecting the compound's relevance in synthetic chemistry.

In the context of current trends, 4-(2-hydroxy-6-methylphenyl)morpholin-3-one aligns with the growing demand for green chemistry and sustainable synthesis methods. Researchers are investigating eco-friendly catalytic processes to produce this compound, minimizing waste and energy consumption. This approach not only enhances its appeal in academic circles but also positions it as a candidate for large-scale industrial applications where environmental regulations are stringent.

The pharmacological potential of 4-(2-hydroxy-6-methylphenyl)morpholin-3-one is another hot topic. Preliminary studies indicate its ability to modulate specific enzymatic pathways, making it a promising scaffold for drug discovery. For instance, its morpholin-3-one moiety is structurally similar to fragments found in FDA-approved drugs, sparking interest in its use for designing new kinase inhibitors or anti-inflammatory agents. These findings are often discussed in forums and publications focused on medicinal chemistry.

From a commercial perspective, the global market for specialty chemicals like CAS 2138011-86-4 is expanding, driven by advancements in pharmaceutical R&D and material science. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions and biotech firms. Pricing and purity specifications (e.g., ≥98% HPLC) are common search queries, reflecting the compound's niche but growing demand.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing 4-(2-hydroxy-6-methylphenyl)morpholin-3-one. These methods ensure batch-to-batch consistency and verify structural integrity, which is critical for reproducibility in research. Detailed spectral data and chromatograms are often requested by users, underscoring the importance of transparency in chemical documentation.

In summary, 4-(2-hydroxy-6-methylphenyl)morpholin-3-one (CAS No. 2138011-86-4) is a multifaceted compound with significant academic and industrial relevance. Its structural features, stability profile, and potential applications in drug development and sustainable chemistry make it a subject of ongoing exploration. As interest in tailor-made intermediates and bioactive scaffolds grows, this compound is poised to play a pivotal role in future scientific breakthroughs.